Cas no 79200-08-1 (Methyl (3R,5S)-5-phenylthiomorpholine-3-carboxylate)

• Product Name: Methyl (3R,5S)-5-phenylthiomorpholine-3-carboxylate
• CAS No: 79200-08-1
• MF: C₁₂H₁₅NO₂S
• MW: 237.31800198555
• CID: 6525245
• PubChem ID: 12858825
• Update Time: 2025-06-09

Methyl (3R,5S)-5-phenylthiomorpholine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (3R,5S)-5-phenylthiomorpholine-3-carboxylate
• EN300-6735891
• 79200-08-1
• rac-methyl (3R,5S)-5-phenylthiomorpholine-3-carboxylate

• Inchi： 1S/C12H15NO2S/c1-15-12(14)11-8-16-7-10(13-11)9-5-3-2-4-6-9/h2-6,10-11,13H,7-8H2,1H3/t10-,11+/m1/s1
• InChI Key： NRZZJPIIRHDHOV-MNOVXSKESA-N
• SMILES： S1C[C@@H](C(=O)OC)N[C@@H](C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 237.08234989g/mol
• Monoisotopic Mass: 237.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6Ų

Additional information on Methyl (3R,5S)-5-phenylthiomorpholine-3-carboxylate

Methyl (3R,5S)-5-phenylthiomorpholine-3-carboxylate and Its Significance in Modern Chemical Research

Methyl (3R,5S)-5-phenylthiomorpholine-3-carboxylate, a compound with the CAS number 79200-08-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex stereochemistry and functional groups, has garnered considerable attention due to its potential applications in drug development and molecular biology. The precise stereochemical configuration of this molecule, denoted by the (3R,5S) designation, plays a crucial role in its biological activity and interactions with target enzymes and receptors.

The Methyl (3R,5S)-5-phenylthiomorpholine-3-carboxylate structure incorporates a morpholine core, which is a well-known scaffold in medicinal chemistry. Morpholine derivatives are frequently explored for their pharmacological properties, including their ability to modulate neurotransmitter systems and exhibit antimicrobial effects. The presence of a phenylthio group at the 5-position and a carboxylate ester at the 3-position further enhances the molecule's complexity and potential for diverse biological activities.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of Methyl (3R,5S)-5-phenylthiomorpholine-3-carboxylate is particularly noteworthy, as the (3R,5S) configuration has been shown to exhibit potent activity in several preclinical models. This specificity arises from the precise spatial arrangement of atoms within the molecule, which influences its binding affinity and selectivity for biological targets.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. Research has demonstrated that morpholine derivatives can interact with serotonin and dopamine receptors, making them promising candidates for therapies targeting conditions such as depression, anxiety, and Parkinson's disease. The specific stereochemistry of Methyl (3R,5S)-5-phenylthiomorpholine-3-carboxylate may enhance its ability to modulate these pathways effectively.

Furthermore, the Methyl (3R,5S)-5-phenylthiomorpholine-3-carboxylate molecule has shown promise in antimicrobial research. Studies have indicated that certain morpholine derivatives exhibit broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria. The phenylthio group and carboxylate ester may contribute to this property by interfering with bacterial cell wall synthesis or other critical metabolic pathways.

The synthesis of Methyl (3R,5S)-5-phenylthiomorpholine-3-carboxylate presents unique challenges due to its complex stereochemistry. Advanced synthetic techniques, including asymmetric catalysis and chiral resolution methods, are employed to ensure high enantiomeric purity. These methods are essential for achieving the desired biological activity while minimizing unwanted side effects.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of Methyl (3R,5S)-5-phenylthiomorpholine-3-carboxylate. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. These simulations have helped researchers optimize the molecule's structure for improved efficacy and reduced toxicity.

The pharmacokinetic profile of Methyl (3R,5S)-5-phenylthiomorpholine-3-carboxylate is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted is crucial for determining its therapeutic potential and optimizing dosing regimens. Preclinical studies have begun to unravel these processes, providing valuable data for future clinical trials.

In conclusion,Methyl (3R,5S)-5-phenylthiomorpholine-3-carboxylate represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its complex stereochemistry and functional groups make it a promising candidate for drug development. As research continues to uncover new insights into its biological activity and pharmacokinetic properties,Methyl (3R,5S)-5-phenylthiomorpholine-3-carboxylate is poised to play a vital role in shaping the future of medicine.